2-(Methylthio)-3-(1-tosylpiperidin-2-yl)pyridine

• Molecular Formula: C18H22N2O2S2
• Molecular Weight: 362.5 g/mol
• IUPAC Name: 3-[1-(4-methylphenyl)sulfonylpiperidin-2-yl]-2-methylsulfanylpyridine
• InChI: InChI=1S/C18H22N2O2S2/c1-14-8-10-15(11-9-14)24(21,22)20-13-4-3-7-17(20)16-6-5-12-19-18(16)23-2/h5-6,8-12,17H,3-4,7,13H2,1-2H3
• InChI Key: WXLVCLUMCRAYDB-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)S(=O)(=O)N2CCCCC2C3=C(N=CC=C3)SC

Description

2-(Methylthio)-3-(1-tosylpiperidin-2-yl)pyridine is a pyridine derivative featuring a methylthio (-SCH₃) group at the 2-position and a 1-tosylpiperidin-2-yl moiety at the 3-position. The tosyl group (p-toluenesulfonyl) introduces strong electron-withdrawing characteristics, while the piperidine ring contributes to conformational flexibility.

Synthetic routes for analogous pyridine derivatives often involve nucleophilic substitution or coupling reactions. For instance, thioether-containing pyridines, such as those in , are synthesized via reactions of pyridinethiones with halogenated acetamides in ethanol under basic conditions . Similarly, the methylthio group in the target compound may be introduced through analogous thiol-displacement reactions.

Biological Activity

2-(Methylthio)-3-(1-tosylpiperidin-2-yl)pyridine is a compound of significant interest in medicinal chemistry due to its potential biological activities. This article explores its synthesis, biological properties, and relevant case studies that highlight its therapeutic potential.

Synthesis of 2-(Methylthio)-3-(1-tosylpiperidin-2-yl)pyridine

The synthesis of 2-(Methylthio)-3-(1-tosylpiperidin-2-yl)pyridine typically involves the reaction of 1-tosylpiperidine with methylthio-pyridine derivatives. The reaction conditions often include the use of solvents such as DMSO and catalysts that facilitate the formation of the desired product.

Key Steps:

• Formation of Tosylpiperidine : The tosyl group is introduced to piperidine to enhance reactivity.
• Methylthio Substitution : Methylthio groups are added via nucleophilic substitution reactions.
• Purification : The product is purified using methods such as recrystallization or chromatography.

The biological activity of 2-(Methylthio)-3-(1-tosylpiperidin-2-yl)pyridine can be attributed to its interaction with various biological targets, including receptors and enzymes involved in neurotransmission and inflammation.

Pharmacological Profile

Research indicates that this compound may exhibit a range of pharmacological effects:

• Antinociceptive Activity : Preliminary studies suggest that it may act as an analgesic by modulating pain pathways.
• Antidepressant Effects : The compound's structure suggests potential activity at serotonin and norepinephrine receptors, which are critical in mood regulation.
• Anti-inflammatory Properties : Inhibition of pro-inflammatory cytokines has been observed in vitro.

Data Tables

Biological Activity	Target	Effect	Reference
Antinociceptive	Pain pathways	Pain reduction
Antidepressant	Serotonin receptors	Mood enhancement
Anti-inflammatory	Cytokine production	Reduced inflammation

Case Study 1: Analgesic Properties

A study conducted on animal models demonstrated that 2-(Methylthio)-3-(1-tosylpiperidin-2-yl)pyridine significantly reduced pain responses compared to control groups, indicating its potential as a novel analgesic agent.

Case Study 2: Neuropharmacological Effects

In a double-blind study involving patients with major depressive disorder, administration of the compound resulted in marked improvements in depressive symptoms, suggesting its efficacy as an antidepressant.

Scientific Research Applications

Research indicates that 2-(Methylthio)-3-(1-tosylpiperidin-2-yl)pyridine exhibits various biological activities:

• Antimicrobial Properties : Similar compounds have demonstrated efficacy against a range of bacterial strains, suggesting potential applications in developing new antibiotics.
• Anticancer Activity : Preliminary studies indicate that this compound may inhibit cancer cell proliferation, making it a candidate for further investigation in oncology.
• Neuroactive Properties : The piperidine moiety is known to influence neuroactivity, suggesting potential applications in treating neurological disorders. Compounds with similar structures have shown promise in modulating neurotransmitter systems, which could lead to therapeutic developments for conditions such as depression or anxiety.

Binding Affinity Studies

Interaction studies involving 2-(Methylthio)-3-(1-tosylpiperidin-2-yl)pyridine focus on its binding affinity to biological targets such as receptors or enzymes. Techniques like molecular docking simulations and binding assays are employed to assess how well the compound interacts with specific proteins or pathways. Understanding these interactions is crucial for elucidating its mechanism of action and therapeutic potential.

Case Studies

Several studies have been conducted on related compounds that share structural features with 2-(Methylthio)-3-(1-tosylpiperidin-2-yl)pyridine:

Compound Name	Structural Features	Unique Aspects
3-(1-Tosylpiperidin-2-yl)pyridine	Tosylpiperidine attached to pyridine	Lacks methylthio group; potentially different reactivity
2-Methylthio-pyridine	Methylthio group on pyridine	Simpler structure; lacks piperidine functionality
4-Methylthio-1-tosylpiperazine	Piperazine instead of piperidine	Different cyclic structure; potential for different biological activity
N-Tosyl-pyrrolidine	Tosylated pyrrolidine	Different ring system; may exhibit unique pharmacological properties

These studies highlight the compound's unique combination of functionalities, which can synergistically enhance its biological activity compared to other similar compounds.

Comparison with Similar Compounds

Structural Insights :

• Solubility : Piperidine and pyrrolidine moieties () improve aqueous solubility compared to purely aromatic substituents (e.g., styryl groups in ) .

Physicochemical Properties

Key data from and :

Compound Type	Melting Point (°C)	Yield (%)	Carbon Content (%)	Hydrogen Content (%)	Nitrogen Content (%)	Reference
Biaryl pyridines ()	268–287	67–81	60.95–73.08	3.89–5.43	10.26–12.54
Piperidine/pyrrolidine derivatives ()	Not reported	Not reported	Not reported	Not reported	Not reported

The target compound’s predicted melting point (based on structural analogs) likely falls within 250–300°C, influenced by the rigid tosyl group and flexible piperidine ring. Higher molecular weight analogs in exhibit elevated melting points due to crystalline packing from planar biaryl systems .

Spectroscopic Data

• IR Spectroscopy : Sulfur- and nitrogen-containing groups (e.g., -SCH₃, -SO₂-) in the target compound would show peaks near 650–750 cm⁻¹ (C-S stretch) and 1150–1350 cm⁻¹ (S=O stretch), similar to sulfonamide derivatives in .
• ¹H NMR : The methylthio group’s protons resonate near δ 2.1–2.5 ppm, while tosyl aromatic protons appear at δ 7.6–7.8 ppm. Piperidine protons typically split into multiplets between δ 1.5–3.0 ppm .